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Compound of Interest

Compound Name: O-(4-Nitrophenyl)-L-serine

Cat. No.: B15126950 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for O-(4-
Nitrophenyl)-L-serine, a compound for which a specific Safety Data Sheet (SDS) is not readily

available. The following recommendations are therefore based on the known hazards of

structurally similar compounds containing a p-nitrophenyl group, such as p-nitrophenyl

phosphate and 4-nitrophenol.

The presence of the 4-nitrophenyl moiety suggests that O-(4-Nitrophenyl)-L-serine should be

handled with caution, as nitrophenyl compounds can be hazardous. Users should treat this

substance as potentially harmful upon inhalation, ingestion, and skin contact.

Essential Safety and Handling Precautions
Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial to minimize

exposure. This includes:

Eye Protection: Chemical safety goggles with side shields are mandatory.

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn.

[1] It is advisable to consult the glove manufacturer's resistance data for specific

breakthrough times.

Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of

splashes or dust generation, additional protective clothing may be necessary to prevent skin

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15126950?utm_src=pdf-interest
https://www.benchchem.com/product/b15126950?utm_src=pdf-body
https://www.benchchem.com/product/b15126950?utm_src=pdf-body
https://www.benchchem.com/product/b15126950?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contact.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust.[2][3]

Handling and Storage: Adherence to proper laboratory practices is essential for safe handling

and storage:

General Hygiene: Avoid all personal contact, including inhalation of dust.[4][2] Do not eat,

drink, or smoke in areas where the chemical is handled. Wash hands thoroughly after

handling.[4][2]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[3][5] Protect from light and moisture.

Emergency Procedures and First Aid
In the event of exposure, immediate action is critical.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.[2][6]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][6]

Spill and Disposal Management
Accidental Release Measures:
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In case of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate PPE as

described above. For minor spills, carefully sweep up the solid material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[2] For major spills, contain

the spill and prevent it from entering drains or waterways.

Disposal Considerations:

Dispose of O-(4-Nitrophenyl)-L-serine and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Physical and Chemical Properties
Due to the lack of a specific SDS for O-(4-Nitrophenyl)-L-serine, a comprehensive list of

quantitative data is not available. The following table includes known properties of the closely

related compound, 4-Nitrophenol, to provide an indication of the expected characteristics.

Property Value (for 4-Nitrophenol)

Appearance White to light yellow crystalline solid[7]

Odor Odorless

Melting Point 113-114 °C

Boiling Point 279 °C (decomposes)

Solubility in Water 1.6 g/100 mL at 25 °C

Experimental Workflow and Emergency Response
Diagrams
To further aid in operational planning, the following diagrams illustrate a general experimental

workflow and a chemical spill response plan.
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General Experimental Workflow
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Caption: A logical workflow for a typical laboratory experiment involving a solid chemical

reagent.

Chemical Spill Response Plan

Chemical Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill

Clean up Spill using Appropriate Materials

Place Waste in Labeled Container

Decontaminate the Area

Report the Incident
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Caption: A step-by-step plan for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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